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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997

An In-depth Technical Guide to 4-Ethoxybenzaldehyde
CAS Number: 10031-82-0[1][2][3][4]

This technical guide provides a comprehensive overview of 4-Ethoxybenzaldehyde, a
versatile aromatic aldehyde utilized in various fields, including pharmaceuticals, fragrances,
and organic synthesis.[3] This document is intended for researchers, scientists, and
professionals involved in drug development and other scientific disciplines requiring detailed
technical information.

Chemical and Physical Properties

4-Ethoxybenzaldehyde is a colorless to light yellow liquid with a characteristic sweet, floral,
anise-like odor.[3][5] It is classified as an aromatic ether and an aldehyde.[5] Key identifying
and physical properties are summarized in the tables below.

Table 1: Identifiers and Chemical Formula
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Identifier Value
IUPAC Name 4-ethoxybenzaldehydel[5]
p-Ethoxybenzaldehyde, Benzaldehyde, 4-
Synonyms
ethoxy-[3][5][6]
CAS Number 10031-82-0[1][2][3][4]

Molecular Formula

CoH1002[3][5]

Molecular Weight

150.17 g/mol [4][5]

Canonical SMILES

CCOC1=CC=C(C=C1)C=0[1][5]

InChl Key

JRHHINMASOIRDS-UHFFFAOY SA-N[4][5]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow liquid[3]
Melting Point 13-14 °C[4][5][7]

Boiling Point 249-255 °C at 760 mmHg[4][5][7]
Density 1.08 g/mL at 25 °C[4][5][7]

Refractive Index

n20/D 1.559[4]

Flash Point 113 °C (closed cup)[4]

Solubility Insoluble in water.[7][8]

LogP 2.230[5]

Stability Stable under normal temperatures and

pressures. Air sensitive.[1][2]

Applications in Research and Development
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4-Ethoxybenzaldehyde is a valuable building block in organic synthesis and has several
applications:

e Pharmaceutical Development: It serves as a key intermediate in the synthesis of various
pharmaceutical compounds.[3] It has been investigated for its anti-inflammatory properties
and its ability to suppress prostaglandin E2.[7] Additionally, it has shown potential in reducing
facial erythema.[1][7]

e Fine Chemicals Synthesis: This compound is widely used in the production of fragrances and
flavoring agents.[1][3][7]

o Organic Synthesis: Its aldehyde functional group and substituted aromatic ring allow it to
participate in a variety of chemical reactions, including condensation and nucleophilic
addition reactions, making it a versatile reagent for creating more complex molecules.[3]

» Analytical Chemistry: It can be employed as a standard in analytical methods for the
guantification of related compounds.[3]

Experimental Protocols

Detailed methodologies for key experiments involving 4-Ethoxybenzaldehyde are provided
below.

Synthesis of 4-Ethoxybenzaldehyde via Williamson
Ether Synthesis

This protocol describes the synthesis of 4-ethoxybenzaldehyde from 4-hydroxybenzaldehyde
and an ethylating agent.

Materials:

4-hydroxybenzaldehyde

Ethyl iodide (or diethyl sulfate)

Potassium carbonate (K2COs)

Acetone (or DMF)
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Diethyl ether
Saturated aqueous sodium bicarbonate solution
Brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

To a solution of 4-hydroxybenzaldehyde (1.0 equivalent) in acetone, add potassium
carbonate (1.5 equivalents).

Stir the mixture at room temperature for approximately 15-20 minutes.
Add the ethylating agent (e.g., ethyl iodide, 1.2 equivalents) to the reaction mixture.

Reflux the reaction mixture for 12-16 hours. The progress of the reaction should be
monitored by Thin-Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter off the solid
potassium carbonate. Wash the solid with a small amount of acetone.

Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate
solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

Purify the crude 4-ethoxybenzaldehyde by vacuum distillation or column chromatography
on silica gel.
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Reaction Setup Reaction ‘Work-up Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Ethoxybenzaldehyde CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043997#4-ethoxybenzaldehyde-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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